Cas no 41131-19-5 (3,3-Difluoropentanedioic Acid)

• Product Name: 3,3-Difluoropentanedioic Acid
• CAS No: 41131-19-5
• MF: C₅H₆F₂O₄
• MW: 168.095549106598
• CID: 327430
• PubChem ID: 2345305
• Update Time: 2025-05-24

3,3-Difluoropentanedioic Acid Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,3,3-difluoro-
• 3,3-DIFLUOROPENTANEDIOIC ACID
• 3,3-Difluoroglutaric acid
• AC1M6AX7
• AC1Q74ST
• b,b-Difluoroglutaric acid
• CTK4I4303
• HMS1786P13
• 41131-19-5
• AKOS001032736
• F1575-0063
• Z56827438
• DTXSID80368195
• 3,3-DIFLUOROPENTANEDIOICACID
• EN300-28292
• AT19975
• CS-0215708
• DJEGOLDQLZCAOL-UHFFFAOYSA-N
• 3,3-Difluoropentanedioic Acid

• MDL： MFCD00526362
• Inchi： 1S/C5H6F2O4/c6-5(7,1-3(8)9)2-4(10)11/h1-2H2,(H,8,9)(H,10,11)
• InChI Key： DJEGOLDQLZCAOL-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(CC(=O)O)F

Computed Properties

• Exact Mass: 168.02338
• Monoisotopic Mass: 168.02341499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 3,3-Difluoropentanedioic Acid

3,3-Difluoropentanedioic Acid (CAS No. 41131-19-5): A Comprehensive Overview

3,3-Difluoropentanedioic acid, also known by its CAS number 41131-19-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the family of dicarboxylic acids, characterized by the presence of two carboxylic acid groups. The difluoro substitution at the third carbon position introduces unique electronic and steric properties, making it a valuable component in various chemical reactions and applications.

The molecular structure of 3,3-difluoropentanedioic acid consists of a five-carbon chain with two carboxylic acid groups (-COOH) at the ends and two fluorine atoms attached to the third carbon. This structure not only imparts acidity due to the carboxylic acid groups but also enhances the compound's reactivity through the electron-withdrawing effect of the fluorine atoms. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including polymers and coordination compounds.

From a physical standpoint, 3,3-difluoropentanedioic acid exhibits a melting point of approximately 200°C and is sparingly soluble in water. Its solubility increases significantly in polar solvents such as methanol and ethanol, which facilitates its use in various organic reactions. The compound's stability under thermal conditions has been extensively studied, with findings indicating that it retains its structural integrity up to temperatures of 250°C.

Chemically, 3,3-difluoropentanedioic acid is highly reactive due to the presence of both carboxylic acid groups and fluorine atoms. It can undergo a wide range of reactions, including esterification, amidation, and nucleophilic substitution. Recent research has focused on its role as a building block in the synthesis of bioactive compounds. For instance, studies published in 2022 demonstrated its utility in synthesizing antiviral agents through a series of condensation reactions.

In terms of applications, 3,3-difluoropentanedioic acid finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable esters and amides makes it ideal for designing drug delivery systems. Additionally, it has been explored for its potential in creating advanced materials such as polyurethanes and polyesters. A 2023 study highlighted its role in developing biodegradable polymers with enhanced mechanical properties.

The environmental impact of 3,3-difluoropentanedioic acid has also been a topic of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. However, further investigations are required to fully understand its long-term effects on aquatic ecosystems.

In conclusion, 3,3-difluoropentanedioic acid (CAS No. 41131-19-5) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly significant role in both academic and industrial settings.